Cas no 902745-27-1 (Octanoic acid, 3-amino-5,7-dimethyl-)
902745-27-1 structure
Product Name:Octanoic acid, 3-amino-5,7-dimethyl-
CAS No:902745-27-1
MF:C10H21NO2
MW:187.27924323082
CID:1949682
PubChem ID:86250836
Update Time:2025-04-21
Octanoic acid, 3-amino-5,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 3-amino-5,7-dimethyl-
- 902745-27-1
- DTXSID901290156
-
- Inchi: 1S/C10H21NO2/c1-7(2)4-8(3)5-9(11)6-10(12)13/h7-9H,4-6,11H2,1-3H3,(H,12,13)
- InChI Key: YPPQWZMFPWDBHN-UHFFFAOYSA-N
- SMILES: OC(CC(CC(C)CC(C)C)N)=O
Computed Properties
- Exact Mass: 187.157228913Da
- Monoisotopic Mass: 187.157228913Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 63.3Ų
Octanoic acid, 3-amino-5,7-dimethyl- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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